1-{5-[3-(tert-butyl)-1,2,4-oxadiazol-5-yl]-2-pyridyl}-N~4~-(4-methylbenzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-[(4-methylphenyl)methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C23H24N6O2/c1-15-5-7-16(8-6-15)11-25-20(30)18-13-29(14-26-18)19-10-9-17(12-24-19)21-27-22(28-31-21)23(2,3)4/h5-10,12-14H,11H2,1-4H3,(H,25,30)
• InChI Key: SDYZRNGATVLSHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CN(C=N2)C3=NC=C(C=C3)C4=NC(=NO4)C(C)(C)C
• Molecular Formula: C23H24N6O2
• Molecular Weight: 416.5 g/mol

Description

This compound is a complex organic molecule with several functional groups, including an oxadiazole ring, a pyridyl group, and an imidazole ring. These functional groups suggest that the compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the tert-butyl group might be introduced via a Friedel-Crafts alkylation. The oxadiazole and imidazole rings could be formed through cyclization reactions.

Molecular Structure Analysis

The presence of multiple aromatic rings (oxadiazole, pyridyl, and imidazole) in the compound suggests that it could have significant resonance stabilization. The tert-butyl group is a bulky substituent, which could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the aromatic rings and the electron-donating tert-butyl group. It might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups and overall structure. For example, the aromatic rings could contribute to its UV/Vis absorption spectrum.

Scientific Research Applications

Antitumor Activity

Compounds containing 1,2,4-oxadiazole, like 1-{5-[3-(tert-butyl)-1,2,4-oxadiazol-5-yl]-2-pyridyl}-N4-(4-methylbenzyl)-1H-imidazole-4-carboxamide, have been explored for their potential in antitumor applications. Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs and tested them for antitumor activity. They found that these compounds showed promising results in inhibiting tumor cell proliferation (Maftei et al., 2013).

Antibacterial and Anthelmintic Activity

The antibacterial and anthelmintic properties of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, a related compound, were investigated by Sanjeevarayappa et al. (2015). Their research suggested that these compounds could have potential applications in treating bacterial infections and parasitic worms (Sanjeevarayappa et al., 2015).

Antioxidant Properties

Research by Shakir et al. (2014) on derivatives of 1,2,4-oxadiazoles, such as 2,5-di-substituted 1,3,4-oxadiazoles, has indicated significant antioxidant activities. These findings suggest a potential for such compounds in oxidative stress-related therapeutic applications (Shakir et al., 2014).

Inhibitory Activity Against CB1 Receptor

Lee et al. (2009) reported on the synthesis and evaluation of oxadiazole-diarylpyrazole 4-carboxamides as cannabinoid CB1 receptor ligands. This research demonstrates the potential of these compounds, including those with 1,2,4-oxadiazole components, in modulating CB1 receptor activity, which could be relevant in conditions related to the endocannabinoid system (Lee et al., 2009).

Enzymatic Demethylation Study

Yoo et al. (2008) investigated the in vitro metabolism of a dipeptidyl peptidase-4 inhibitor containing the 1,2,4-oxadiazole ring. Their research focused on the enzymatic demethylation in rat liver microsomes, highlighting the importance of these compounds in metabolic studies (Yoo et al., 2008).

Future Directions

The compound could be of interest for further study, given its complex structure and the presence of several functional groups known to be important in medicinal chemistry.